Cas no 133044-32-3 (2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-)

2(3H)-Benzothiazolone, 6-benzoyl-3-methyl- structure
133044-32-3 structure
Product name:2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
CAS No:133044-32-3
MF:C15H11NO2S
MW:269.318342447281
CID:1236620
PubChem ID:473046

2(3H)-Benzothiazolone, 6-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
    • 6-benzoyl-3-methyl-1,3-benzothiazol-2-one
    • Oprea1_763214
    • SCHEMBL9483244
    • 3-Methyl-6-(phenylcarbonyl)-3-hydrobenzothiazol-2-one
    • DTXSID30332967
    • 133044-32-3
    • Inchi: InChI=1S/C15H11NO2S/c1-16-12-8-7-11(9-13(12)19-15(16)18)14(17)10-5-3-2-4-6-10/h2-9H,1H3
    • InChI Key: OYSOFVGLZRUOHB-UHFFFAOYSA-N
    • SMILES: CN1C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)SC1=O

Computed Properties

  • Exact Mass: 269.05104977g/mol
  • Monoisotopic Mass: 269.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.7Ų

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